Cas no 2228674-30-2 (1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228674-30-2
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• CID: 5963646
• PubChem ID: 165629661
• Update Time: 2025-10-28

1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile
• 2228674-30-2
• 1-[3-fluoro-5-(trifluoromethyl)phenyl]-3-oxocyclobutane-1-carbonitrile
• EN300-1960047

• Inchi： 1S/C12H7F4NO/c13-9-2-7(1-8(3-9)12(14,15)16)11(6-17)4-10(18)5-11/h1-3H,4-5H2
• InChI Key： SCSGKYNOFWOLQX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 257.04637650g/mol
• Monoisotopic Mass: 257.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile

1-3-Fluoro-5-(Trifluoromethyl)Phenyl-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2228674-30-2, known as 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorinated phenyl group, a cyclobutane ring, and a nitrile functional group. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The trifluoromethyl group attached to the phenyl ring in this compound is particularly notable for its electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. Additionally, the cyclobutane ring introduces strain into the structure, potentially increasing its reactivity in certain chemical reactions. These features make 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile a valuable building block for synthesizing more complex molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorinated phenyl derivative. Researchers have explored various methods to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and cost-effective.

In terms of applications, 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile has shown promise in several areas. In pharmaceuticals, its unique structure may serve as a lead compound for developing new drugs targeting specific biological pathways. The nitrile group can be further modified to introduce additional functionality, enabling the creation of diverse bioactive molecules. Furthermore, this compound has potential applications in agrochemicals and specialty chemicals due to its stability and reactivity.

Recent research has also focused on understanding the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully assess its biodegradability and long-term environmental fate.

In conclusion, 1-3-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228674-30-2) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various fields of chemistry.